Cas no 69498-66-4 (1-Octyn-3-ol, 1-(trimethylsilyl)-)
69498-66-4 structure
Product Name:1-Octyn-3-ol, 1-(trimethylsilyl)-
CAS No:69498-66-4
MF:C11H22OSi
MW:198.377284526825
CID:391706
PubChem ID:10997991
Update Time:2025-04-19
1-Octyn-3-ol, 1-(trimethylsilyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Octyn-3-ol, 1-(trimethylsilyl)-
- 1-(Trimethylsilyl)-1-octyne-3-ol
- 1-(TRIMETHYLSILYL)OCT-1-YN-3-OL
- 1-trimethylsilyloct-1-yn-3-ol
- 69498-66-4
- SCHEMBL7877306
-
- Inchi: 1S/C11H22OSi/c1-5-6-7-8-11(12)9-10-13(2,3)4/h11-12H,5-8H2,1-4H3
- InChI Key: QRHOINBDNMITIU-UHFFFAOYSA-N
- SMILES: [Si](C#CC(CCCCC)O)(C)(C)C
Computed Properties
- Exact Mass: 198.14406
- Monoisotopic Mass: 198.143991855g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
- LogP: 2.80840
1-Octyn-3-ol, 1-(trimethylsilyl)- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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